Cas no 2680669-52-5 (2-(6-{[(Prop-2-en-1-yloxy)carbonyl]amino}imidazo[1,5-a]pyridin-3-yl)acetic acid)

• Product Name: 2-(6-{[(Prop-2-en-1-yloxy)carbonyl]amino}imidazo[1,5-a]pyridin-3-yl)acetic acid
• CAS No: 2680669-52-5
• MF: C₁₃H₁₃N₃O₄
• MW: 275.260022878647
• CID: 6613895
• PubChem ID: 165943643
• Update Time: 2025-06-29

2-(6-{[(Prop-2-en-1-yloxy)carbonyl]amino}imidazo[1,5-a]pyridin-3-yl)acetic acid Chemical and Physical Properties

Names and Identifiers

• 2680669-52-5
• EN300-28284372
• 2-(6-{[(prop-2-en-1-yloxy)carbonyl]amino}imidazo[1,5-a]pyridin-3-yl)acetic acid
• 2-(6-{[(Prop-2-en-1-yloxy)carbonyl]amino}imidazo[1,5-a]pyridin-3-yl)acetic acid

• Inchi： 1S/C13H13N3O4/c1-2-5-20-13(19)15-9-3-4-10-7-14-11(6-12(17)18)16(10)8-9/h2-4,7-8H,1,5-6H2,(H,15,19)(H,17,18)
• InChI Key： VSYVFQUXPALVOU-UHFFFAOYSA-N
• SMILES： O(CC=C)C(NC1C=CC2=CN=C(CC(=O)O)N2C=1)=O

Computed Properties

• Exact Mass: 275.09060590g/mol
• Monoisotopic Mass: 275.09060590g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 20
• Rotatable Bond Count: 6
• Complexity: 388
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.6
• Topological Polar Surface Area: 92.9Ų

Additional information on 2-(6-{[(Prop-2-en-1-yloxy)carbonyl]amino}imidazo[1,5-a]pyridin-3-yl)acetic acid

Introduction to 2-(6-{[(Prop-2-en-1-yloxy)carbonyl]amino}imidazo[1,5-a]pyridin-3-yl)acetic acid (CAS No. 2680669-52-5) in Modern Chemical Biology and Medicinal Chemistry

2-(6-{[(Prop-2-en-1-yloxy)carbonyl]amino}imidazo[1,5-a]pyridin-3-yl)acetic acid, identified by the chemical identifier CAS No. 2680669-52-5, represents a sophisticated molecular entity that has garnered significant attention in the realms of chemical biology and medicinal chemistry. This compound, characterized by its intricate structural framework, combines elements of imidazo[1,5-a]pyridine scaffolds with functional groups that enhance its pharmacological potential. The presence of an acetic acid moiety at one terminus and a prop-2-en-1-yloxy carbonyl-amino group at another suggests a high degree of functionalization, making it a promising candidate for further exploration in drug discovery and therapeutic applications.

The imidazo[1,5-a]pyridine core is a well-documented pharmacophore in medicinal chemistry, known for its ability to interact with various biological targets. This heterocyclic system has been extensively studied for its role in modulating biological pathways associated with inflammation, cancer, and infectious diseases. The structural motif's ability to penetrate biological membranes and engage with proteins has made it a cornerstone in the design of novel therapeutic agents. In particular, derivatives of imidazo[1,5-a]pyridine have shown promise in preclinical studies as inhibitors of kinases and other enzymes implicated in disease progression.

The prop-2-en-1-yloxy carbonyl-amino substituent adds an additional layer of complexity to this compound. This functional group not only influences the solubility and bioavailability of the molecule but also provides a site for further chemical modification. The carbonyl group can participate in hydrogen bonding interactions, enhancing binding affinity to biological targets, while the amino group offers opportunities for covalent linkage or further derivatization. Such features are critical in optimizing drug-like properties, including metabolic stability and target specificity.

Recent advancements in computational chemistry and high-throughput screening have accelerated the discovery of novel bioactive molecules like 2-(6-{[(Prop-2-en-1-yloxy)carbonyl]amino}imidazo[1,5-a]pyridin-3-yl)acetic acid. These methodologies allow researchers to predict potential interactions between this compound and biological targets with remarkable accuracy. For instance, molecular docking studies have suggested that this molecule may interact with enzymes such as Janus kinases (JAKs), which are implicated in autoimmune diseases and cancer. The acetic acid moiety could facilitate binding to the ATP-binding pockets of these enzymes, while the imidazo[1,5-a]pyridine core provides additional contact points.

The acetic acid component is particularly noteworthy for its role as a bioisostere for carboxylic acid groups found in many natural products and drug molecules. Acetic acid derivatives often exhibit enhanced solubility and improved pharmacokinetic profiles compared to their carboxylic acid counterparts. This property makes 2-(6-{[(Prop-2-en-1-yloxy)carbonyl]amino}imidazo[1,5-a]pyridin-3-yl)acetic acid a compelling candidate for further development as an inhibitor or modulator of biological pathways.

In the context of modern drug discovery, this compound aligns with the growing trend toward multi-target inhibition strategies. By simultaneously engaging multiple biological pathways or targets, such molecules can offer synergistic therapeutic effects while minimizing side effects. The structural features of CAS No. 2680669-52-5 suggest its potential utility in addressing complex diseases that involve multiple dysregulated pathways.

Experimental validation of these hypotheses is currently underway in several research laboratories. Preliminary studies have demonstrated that analogs derived from this scaffold exhibit inhibitory activity against selected kinases and other enzymes relevant to inflammatory and oncological conditions. These findings underscore the importance of imidazo[1,5-a]pyridine derivatives as pharmacological tools and highlight the need for further exploration of their therapeutic potential.

The pharmacokinetic profile of 2-(6-{[(Prop-2-en-1-yloxy)carbonyl]amino}imidazo[1,5-a]pyridin-3-yl)acetic acid is another critical aspect that warrants investigation. Factors such as absorption, distribution, metabolism, excretion (ADME), and toxicity (Tox) must be carefully evaluated to ensure that this compound progresses effectively through preclinical development and into clinical trials. Advances in systems biology and omics technologies are providing new tools for predicting these properties with greater precision, thereby expediting the drug discovery process.

The synthetic accessibility of this compound is also an important consideration. Efficient synthetic routes would enable researchers to produce analogs rapidly and cost-effectively, facilitating high-throughput screening campaigns. Modern synthetic methodologies, including transition-metal-catalyzed reactions and flow chemistry techniques, offer promising avenues for constructing complex molecular architectures like those found in CAS No. 2680669-52-5.

In conclusion, 2-(6-{[(Prop-2-en-1-yloxy)carbonyl]amino}imidazo[1,5-a]pyridin-3-yl)acetic acid (CAS No. 2680669-52-5) represents a structurally intriguing molecule with significant potential in chemical biology and medicinal chemistry. Its unique combination of pharmacophoric elements positions it as a valuable tool for exploring novel therapeutic strategies against various diseases. As research continues to uncover new biological targets and develop innovative synthetic approaches, this compound is poised to make meaningful contributions to the field.